Cas no 1249020-92-5 (1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol)

1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol structure
1249020-92-5 structure
Product Name:1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol
CAS No:1249020-92-5
MF:C10H22N2O
MW:186.294482707977
CID:6101416
Update Time:2025-07-19

1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol
    • Cyclohexanol, 1-[[(3-aminopropyl)amino]methyl]-
    • Inchi: 1S/C10H22N2O/c11-7-4-8-12-9-10(13)5-2-1-3-6-10/h12-13H,1-9,11H2
    • InChI Key: RWQHMADYVLJKFY-UHFFFAOYSA-N
    • SMILES: C1(CNCCCN)(O)CCCCC1

Experimental Properties

  • Density: 1.007±0.06 g/cm3(Predicted)
  • Boiling Point: 314.7±12.0 °C(Predicted)
  • pka: 14.92±0.20(Predicted)

1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol Pricemore >>

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Additional information on 1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol

Comprehensive Overview of 1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol (CAS No. 1249020-92-5)

1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol (CAS No. 1249020-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This cyclohexanol derivative features an aminopropylaminomethyl side chain, which enhances its reactivity and potential applications in drug synthesis, material science, and biochemical studies. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, given its ability to interact with biological targets.

The compound’s CAS No. 1249020-92-5 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance. Its molecular structure combines a cyclohexanol core with a functionalized side chain, making it a versatile intermediate in organic synthesis. Recent studies highlight its potential in developing central nervous system (CNS) therapeutics, as the aminopropyl moiety may facilitate blood-brain barrier penetration. This aligns with current trends in neuroscience research, where blood-brain barrier permeability is a hot topic among drug developers.

In the context of green chemistry, 1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol is being explored for its eco-friendly synthesis routes. With increasing demand for sustainable chemical processes, researchers are optimizing catalytic methods to reduce waste and energy consumption during its production. This resonates with the broader industry shift toward environmentally benign practices, a recurring theme in academic and industrial forums.

Another area of interest is the compound’s potential in polymer chemistry. Its dual functional groups (amine and hydroxyl) enable crosslinking reactions, making it valuable for creating high-performance resins and coatings. This application is particularly relevant to the automotive and aerospace sectors, where lightweight, durable materials are in high demand. Discussions on platforms like ResearchGate often highlight such material science innovations as key drivers of industrial progress.

From a pharmacological perspective, the compound’s structural analogs have shown promise in modulating enzyme activity and receptor binding. For instance, its resemblance to certain neurotransmitter precursors has spurred investigations into its use for neurological disorders. These findings are frequently cited in PubMed articles, reflecting the compound’s growing relevance in biomedical research.

To address common queries from search engine trends, many users inquire about the safety profile and handling guidelines for CAS No. 1249020-92-5. While it is not classified as hazardous under standard regulations, proper laboratory practices are recommended to ensure safe usage. Additionally, its storage conditions (e.g., temperature sensitivity) are frequently discussed in chemical forums, underscoring the importance of stability in research applications.

In summary, 1-{(3-aminopropyl)aminomethyl}cyclohexan-1-ol represents a multifaceted compound with applications spanning drug discovery, material engineering, and sustainable chemistry. Its CAS No. 1249020-92-5 ensures traceability, while its structural features align with cutting-edge scientific priorities. As research evolves, this compound is poised to play a pivotal role in addressing global health and technological challenges.

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